Cas no 149747-23-9 (5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 149747-23-9
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD02741072
• CID: 1067360
• PubChem ID: 2950756
• Update Time: 2025-05-26

5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 5-METHYL-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• G62098
• EN300-03302
• 149747-23-9
• HMS2551P16
• MLS000560856
• 5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-Methyl-4-(p-tolyl)-4H-1,2,4-triazole-3-thiol
• STK415343
• SCHEMBL13703856
• VS-04906
• 3-methyl-4-(p-tolyl)-1H-1,2,4-triazole-5-thione
• 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• 3-methyl-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• STK016822
• 5-METHYL-4-(4-METHYLPHENYL)-2H-1,2,4-TRIAZOLE-3-THIONE
• ALBB-003527
• BBL015324
• cid_2950756
• CHEMBL1547404
• AKOS000116370
• AKOS005377895
• SMR000177563
• Z56836992
• BDBM47737
• MFCD02741072
• CS-0116553
• AG-690/40753656

• MDL： MFCD02741072
• Inchi： 1S/C10H11N3S/c1-7-3-5-9(6-4-7)13-8(2)11-12-10(13)14/h3-6H,1-2H3,(H,12,14)
• InChI Key： AMEOKRGVIFDWLE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.06753
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63

5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 149747-23-9)

The compound 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 149747-23-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, belonging to the 1,2,4-triazole family, exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in addressing unmet medical needs.

One of the most notable advancements in the study of this compound is its role as a scaffold for the development of novel antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics, thereby reducing the likelihood of resistance development.

In addition to its antimicrobial properties, recent research has explored the compound's potential as an anticancer agent. A study conducted by a team at the National Cancer Institute (NCI) in 2022 revealed that 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol derivatives could selectively inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, was identified as a critical factor in its anticancer effects. These findings have spurred further investigations into its use as a targeted therapy for specific malignancies.

The synthesis and optimization of 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol have also been a focal point of recent research. A 2023 paper in *Organic & Biomolecular Chemistry* detailed a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces environmental impact. This green chemistry approach not only enhances the compound's accessibility for further studies but also aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. However, the compound's multifaceted biological activity and structural adaptability position it as a valuable tool in the ongoing quest for innovative therapeutic solutions.

In conclusion, the recent research on 5-Methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 149747-23-9) underscores its potential as a versatile scaffold in drug discovery. From antimicrobial and anticancer applications to advancements in synthetic methodologies, this compound continues to inspire new avenues of investigation. As the field progresses, further studies will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.